Cas no 5428-11-5 (Quinoline, 4-chloro-5,8-dimethoxy-)

• Product Name: Quinoline, 4-chloro-5,8-dimethoxy-
• CAS No: 5428-11-5
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 387135
• PubChem ID: 224402
• Update Time: 2025-04-19

Quinoline, 4-chloro-5,8-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-chloro-5,8-dimethoxy-
• AGN-PC-00NG2W; 4-chloro-5,8-dimethoxyquinoline; SureCN3173930; 4-Chlor-5,8-dimethoxy-1-naphthol; 4-Chlor-5,8-dimethoxy-chinolin; ACMC-20lmmg; 4-chloro-5,8-dimethoxynaphth-1-ol; 1-Naphthalenol, 4-chloro-5,8-dimethoxy-; CTK2J5264; 4-chloro-5,8-dimethoxy-quinoline;
• BB 0241216
• SCHEMBL7188128
• NSC12803
• 4-chloro-5,8-dimethoxyquinoline
• DTXSID70969312
• 5428-11-5
• 4-Chloro-5,8-dimethoxy-quinoline
• NSC-12803
• ODCPLLZJVZCUAE-UHFFFAOYSA-N
• MFCD12192772
• AKOS005199801

• Inchi： 1S/C11H10ClNO2/c1-14-8-3-4-9(15-2)11-10(8)7(12)5-6-13-11/h3-6H,1-2H3
• InChI Key： ODCPLLZJVZCUAE-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C(=CC=C(C2=1)OC)OC

Computed Properties

• Exact Mass: 223.0401
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35
• LogP: 2.90540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines